Cas no 886762-94-3 (3-(2,5-difluorophenyl)propan-1-amine)

• Product Name: 3-(2,5-difluorophenyl)propan-1-amine
• CAS No: 886762-94-3
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 6160061
• PubChem ID: 53434269
• Update Time: 2025-07-22

3-(2,5-difluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluorophenyl)propan-1-amine
• EN300-1242074
• 3-(2,5-DIFLUORO-PHENYL)-PROPYLAMINE
• AB38727
• AKOS010942931
• 886762-94-3

• Inchi： 1S/C9H11F2N/c10-8-3-4-9(11)7(6-8)2-1-5-12/h3-4,6H,1-2,5,12H2
• InChI Key： CTJAAYMLINANCG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CCCN)F

Computed Properties

• Exact Mass: 171.08595568g/mol
• Monoisotopic Mass: 171.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,5-difluorophenyl)propan-1-amine

Recent Advances in the Study of 3-(2,5-Difluorophenyl)propan-1-amine (CAS: 886762-94-3)

3-(2,5-Difluorophenyl)propan-1-amine (CAS: 886762-94-3) is a fluorinated phenylpropylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound and its relevance in contemporary biomedical research.

One of the key areas of interest in recent research has been the synthesis and optimization of 3-(2,5-difluorophenyl)propan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) described an efficient and scalable synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent reduction steps, which demonstrated the compound's feasibility for large-scale production. This advancement is particularly relevant for pharmaceutical applications, where consistent and cost-effective synthesis is critical.

In addition to its synthetic accessibility, 3-(2,5-difluorophenyl)propan-1-amine has been investigated for its potential as a bioactive scaffold in drug design. A recent ACS Chemical Neuroscience (2024) study explored its interactions with serotonin and dopamine receptors, suggesting its utility in the development of novel psychotropic agents. The compound's fluorinated aromatic ring was found to enhance its binding affinity and metabolic stability, making it a promising candidate for further optimization. These findings underscore the compound's versatility in addressing unmet medical needs in neuropharmacology.

Another notable application of 3-(2,5-difluorophenyl)propan-1-amine lies in its role as an intermediate in the synthesis of more complex molecules. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of selective kinase inhibitors, which are of interest in oncology and inflammatory diseases. The compound's structural features, including its fluorine substituents and propylamine chain, were found to contribute to the inhibitory activity of the resulting molecules. This highlights its potential as a building block for targeted therapies.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,5-difluorophenyl)propan-1-amine-based compounds. Pharmacokinetic studies have indicated variability in its absorption and distribution profiles, necessitating further optimization to improve bioavailability. Additionally, while its safety profile appears favorable in preclinical models, comprehensive toxicological assessments are required to ensure its suitability for human use. Future research directions may include structural modifications to enhance its drug-like properties and expanded in vivo efficacy studies.

In conclusion, 3-(2,5-difluorophenyl)propan-1-amine (CAS: 886762-94-3) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Recent advances in its synthesis, receptor interactions, and utility as a synthetic intermediate underscore its potential to contribute to the development of novel therapeutics. Continued research efforts will be essential to fully realize its clinical potential and address existing limitations.